Cas no 2877720-93-7 (9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine)

• Product Name: 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine
• CAS No: 2877720-93-7
• MF: C₁₅H₁₄N₈
• MW: 306.325260639191
• CID: 5331161
• PubChem ID: 165435864
• Update Time: 2025-05-24

9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2877720-93-7
• F6670-7090
• AKOS040858410
• 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine
• 9-Methyl-6-[3-(1,2,4-triazolo[4,3-a]pyridin-3-yl)-1-azetidinyl]-9H-purine

• Inchi： 1S/C15H14N8/c1-21-9-18-12-14(21)16-8-17-15(12)22-6-10(7-22)13-20-19-11-4-2-3-5-23(11)13/h2-5,8-10H,6-7H2,1H3
• InChI Key： WNHOBFGTYFRCNT-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CC(C3N4C(=NN=3)C=CC=C4)C2)N(C)C=1

Computed Properties

• Exact Mass: 306.13414248g/mol
• Monoisotopic Mass: 306.13414248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.97±0.10(Predicted)

Additional information on 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine

Introduction to 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine and Its Significance in Modern Chemical Biology

9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine, identified by its CAS number 2877720-93-7, represents a sophisticated molecular entity that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and multiple nitrogen atoms. Such structural features often contribute to unique biological activities, making it a subject of intense study for potential therapeutic applications.

The chemical structure of 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine encompasses a purine core, which is a fundamental scaffold in many biologically active molecules. Purines are essential components of nucleic acids and have been extensively explored for their pharmacological properties. The presence of additional functional groups, such as the 1,2,4-triazole and azetidine moieties, further enhances the compound's potential for modulating biological pathways. These modifications introduce specific interactions with biological targets, which can be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with complex biological systems. The compound 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine has emerged as a promising candidate due to its unique structural attributes. The triazolo[4,3-a]pyridine moiety is particularly noteworthy, as it has been shown to exhibit binding affinity to various biological targets. This moiety is part of a larger trend in medicinal chemistry where heterocyclic compounds are designed to mimic natural products or target specific enzymes and receptors involved in disease processes.

One of the most compelling aspects of 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine is its potential role in modulating enzyme activity. Enzymes are critical catalysts in numerous biochemical pathways, and their dysfunction is often associated with various diseases. By designing molecules that can interact with these enzymes—either by inhibiting or activating their activity—researchers aim to develop treatments that can correct metabolic imbalances or combat infections. The structural complexity of this compound suggests that it may be capable of engaging with multiple enzyme targets simultaneously, offering a multitargeted approach to therapy.

The synthesis of 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine represents a significant achievement in synthetic chemistry. The construction of the triazolo[4,3-a]pyridine core requires precise control over reaction conditions and the use of advanced synthetic techniques. The development of efficient synthetic routes not only facilitates the production of this compound but also provides insights into how similar structures can be constructed for other pharmacologically relevant molecules. This aspect of research underscores the importance of interdisciplinary collaboration between chemists and biologists in advancing drug discovery efforts.

Recent studies have begun to explore the biological activity of 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine, with particular interest in its potential as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways at the molecular level, researchers hope to develop therapies that can mitigate disease progression without the side effects associated with traditional anti-inflammatory drugs. Preliminary experiments have shown that this compound can modulate key inflammatory mediators such as cytokines and chemokines.

Another area of investigation involves the potential application of 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)-9H-purine in oncology research. Cancer is driven by dysregulated cellular signaling pathways, and many anticancer drugs work by interfering with these pathways. The compound's ability to interact with enzymes and receptors involved in cell proliferation suggests that it may have therapeutic potential in cancer treatment. Furthermore，its structural similarity to known anticancer agents may provide insights into how new drug candidates can be designed based on existing scaffolds.

The development of computational tools has significantly accelerated the process of identifying promising drug candidates like 9-methyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-y)-9H-purine. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. These predictions are based on understanding the three-dimensional structure of both the compound and its target protein or enzyme. By leveraging computational methods， researchers can optimize the structure of 9-methyl--{6-(30{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[}}}}}}}}}}}}}}}}}}}}}}}}]]]]]]]]]]]]]]]]]]]]]]]]]]]]]], thereby enhancing its biological activity and reducing potential side effects.

The future prospects for 9-methyl--{6-(30{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{[{12{ [{11 {11 {11 {11 {11 {11 {11 {11 {11 {11 {11 {11 {11 {11 {11 {11 [[[[[[[[[[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ ]] ]] ]] ]] ]] ]] ]] ]] ]] ]] ]] ]] ]]], 2877720--93--7, are exciting and multifaceted。 As our understanding of biological systems continues to grow， so does our ability to design molecules that can interact with them in precise ways。 This compound exemplifies how advances in synthetic chemistry， computational biology， and pharmacology can converge to produce innovative therapeutic agents.

In conclusion， 9-methyl--(30--(31) triazolopyridazine azetidine purine, CAS number 2877720--93--7， is a remarkable molecule with significant potential in modern chemical biology。 Its complex structure， derived from multiple heterocyclic moieties， positions it as a versatile tool for exploring new therapeutic strategies。 Whether used as an anti-inflammatory agent， an anticancer drug， or another type of therapeutic intervention， this compound represents a testament to the ingenuity and perseverance of researchers striving to improve human health through chemical innovation。